Cas no 391226-48-5 (2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 391226-48-5
• MF: C₁₅H₉ClFN₃OS
• MW: 333.767863988876
• CID: 6565921
• Update Time: 2025-06-10

2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide
• 2-chloro-N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 2-chloro-N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C15H9ClFN3OS/c16-12-4-2-1-3-11(12)13(21)18-15-20-19-14(22-15)9-5-7-10(17)8-6-9/h1-8H,(H,18,20,21)
• InChI Key： CNCQYKJTLZTFHS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(F)C=C2)S1)(=O)C1=CC=CC=C1Cl

Additional information on 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide

Professional Introduction to 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391226-48-5)

2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 391226-48-5, belongs to the class of thiadiazole derivatives, which are well-known for their broad spectrum of pharmacological properties. The presence of both chloro and fluorine substituents in its molecular structure enhances its interactiveness with biological targets, making it a promising candidate for further research and development.

The thiadiazole core in 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide is a key pharmacophore that contributes to its biological activity. Thiadiazoles are known for their ability to modulate various enzymatic pathways and have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in this ring system allows for selective binding to biological targets, which is crucial for the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of a fluorine atom at the 4-position of the phenyl ring in 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide enhances its metabolic stability and binding affinity to biological receptors. This modification is particularly significant in the context of developing small-molecule inhibitors that require precise interactions with target proteins.

The chloro substituent on the benzamide moiety also plays a critical role in the compound's pharmacological profile. Chloro groups are frequently incorporated into drug molecules due to their ability to increase lipophilicity and improve oral bioavailability. In the case of 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide, this substituent may contribute to enhanced binding affinity to enzymes or receptors involved in disease pathways.

Current research in the field of heterocyclic chemistry has demonstrated that modifications to the thiadiazole scaffold can significantly alter biological activity. For instance, studies have shown that varying the substitution pattern on the thiadiazole ring can lead to compounds with enhanced potency or selectivity against specific targets. The compound 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide represents an interesting case where both chloro and fluorine substituents are strategically positioned to optimize interactions with biological systems.

In addition to its structural features, 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide has been explored in several preclinical studies for its potential therapeutic applications. These studies have focused on evaluating its activity against various diseases, including cancer and inflammatory disorders. The compound's ability to modulate key enzymatic pathways suggests that it may have broad therapeutic potential.

The synthesis of 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of both chloro and fluorine substituents necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques and methodologies have been employed to achieve this goal, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacokinetic properties of 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide are also of great interest. Studies have shown that fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to the enhanced metabolic stability and lipophilicity provided by fluorine atoms. Understanding these properties is crucial for predicting the compound's behavior in vivo and optimizing its formulation for clinical use.

Future research on 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide will likely focus on further elucidating its mechanism of action and exploring new therapeutic applications. The compound's unique structural features make it a valuable tool for studying the interactions between small molecules and biological targets. Additionally, computational modeling and virtual screening techniques may be employed to identify new derivatives with enhanced activity or selectivity.

In conclusion, 2-chloro-N-5-(4-fluorophenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391226-48-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both chloro and fluorine substituents on a thiadiazole core, contribute to its interactiveness with biological targets. Further research will be essential to fully exploit its therapeutic potential and develop novel drug candidates based on this scaffold.